Ethyl 5-(5-methylthiophen-2-yl)-1-oxo-1,4-thiazinane-3-carboxylate

• IUPAC Name: ethyl 5-(5-methylthiophen-2-yl)-1-oxo-1,4-thiazinane-3-carboxylate
• InChI: InChI=1S/C12H17NO3S2/c1-3-16-12(14)10-7-18(15)6-9(13-10)11-5-4-8(2)17-11/h4-5,9-10,13H,3,6-7H2,1-2H3
• InChI Key: ULVXQHJOWIZLGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CS(=O)CC(N1)C2=CC=C(S2)C
• Molecular Formula: C12H17NO3S2
• Molecular Weight: 287.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene moieties have been synthesized and characterized for wider therapeutic activity. The synthesis of thiophene derivatives has attracted great interest in industry as well as academia. They are remarkably effective compounds with respect to their biological and physiological functions.

Molecular Structure Analysis

The molecular structure of thiophene compounds can be analyzed using various techniques such as X-ray diffraction analysis. The crystal structure of similar compounds has been reported in the literature.

Chemical Reactions Analysis

Thiophene nucleus containing compounds show various activities. For example, certain compounds act as anti-inflammatory agents, while others work as serotonin antagonists and are used in the treatment of Alzheimer’s.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene compounds can be determined using various analytical techniques. For example, the molecular mass, density, and solubility of thiophene have been reported.

Mechanism of Action

The mechanism of action of thiophene compounds can vary depending on their structure and the specific biological target. Some compounds have been reported to possess anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Safety and Hazards

The safety and hazards associated with thiophene compounds can vary depending on their specific structure. It’s important to refer to the relevant safety data sheets for specific information.

Future Directions

Thiophene and its derivatives continue to attract great interest due to their wide range of therapeutic properties and diverse applications in medicinal chemistry. Future research will likely focus on the synthesis and characterization of novel thiophene moieties with wider therapeutic activity.